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Compound of Interest

Compound Name:
3,4-dimethoxy-N-methylaniline

hydrochloride

CAS No.: 1209739-54-7

Cat. No.: B1452829

Get Quote

Executive Summary
3,4-Dimethoxy-N-methylaniline hydrochloride (CAS: 35162-34-6 for free base; HCl salt

analog) is a critical secondary amine building block, often utilized in the synthesis of

isoquinoline alkaloids and kinase inhibitors. Its spectral signature is defined by the interplay

between the electron-rich veratrole (1,2-dimethoxybenzene) core and the electron-withdrawing

ammonium moiety.

This guide provides a rigorous, self-validating framework for interpreting the 1H NMR spectrum

of this compound. Unlike simple organic molecules, the hydrochloride salt presents dynamic

exchange phenomena and solubility challenges that require specific acquisition protocols.

Part 1: Structural Analysis & Spin System
To accurately assign the spectrum, we must first deconstruct the molecule into its magnetically

distinct environments. The hydrochloride salt form protonates the secondary amine, converting

the N-methylamino group (-NHMe) into an N-methylammonium group (-NH
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Me

).

Theoretical Spin System
Aromatic Core (ABX System): The 1,2,4-substitution pattern creates a classic ABX spin

system (or ABC if shifts are close).

H

: Meta to the alkyl-ammonium group; isolated between methoxy and ammonium.

H

: Ortho to a methoxy; meta to the ammonium.

H

: Ortho to the ammonium; ortho to H

.

Aliphatic Substituents:

Methoxy Groups (OMe): Two distinct singlets due to slightly different electronic

environments (position 3 vs 4).

N-Methyl: A singlet that may exhibit splitting due to coupling with the ammonium protons (

) in non-exchanging solvents.

Labile Protons:

Ammonium (-NH

): Two exchangeable protons, typically visible only in dry DMSO-d

or MeCN-d

.
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Visualization: Structural Connectivity & Proton
Assignment
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Figure 1: Connectivity map highlighting the ABX aromatic system and key scalar couplings

expected in the hydrochloride salt.

Part 2: Experimental Protocol
The choice of solvent is the single most critical variable for amine salts. Chloroform-d (CDCl

) often leads to broad, undefined peaks for the ammonium protons and potential solubility
issues.

Recommended Workflow
Solvent Selection:DMSO-d

(99.9% D) is mandatory for full characterization. It stabilizes the salt form and slows proton
exchange, allowing observation of the NH
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signals.

Sample Concentration: 10–15 mg in 0.6 mL solvent.

Water Suppression (Optional): If the salt is hygroscopic, a large H

O peak at 3.33 ppm may obscure the methoxy region. Use a pre-saturation pulse sequence
(e.g., zgpr on Bruker systems) if necessary.

Part 3: Spectral Assignment & Logic
The following assignments are based on substituent chemical shift increments (Z-values)

applied to the aniline hydrochloride core.

The Ammonium Region (8.5 – 10.5 ppm)
Signal: Broad singlet or broad triplet (integration 2H).

Logic: The positive charge on nitrogen significantly deshields these protons.

Validation: Add one drop of D

O to the NMR tube and shake. Result: This peak must disappear (D/H exchange). If it
remains, the product is not the salt.

The Aromatic Region (6.5 – 7.5 ppm)
The 3,4-dimethoxy substitution is electron-donating, pushing shifts upfield, while the

ammonium group is electron-withdrawing (inductive effect), pulling them downfield.
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Proton Multiplicity
Approx.[1][2]
[3][4][5][6]
Shift (ppm)

Coupling (

)

Mechanistic
Explanation

H-5 Doublet (d) 6.90 – 7.00 Hz

Ortho to OMe

(C4), shielded.

No meta

coupling partner

usually resolved.

H-2 Doublet (d) 6.70 – 6.85 Hz

Ortho to N-alkyl,

but isolated by

OMe. Shows

small meta

coupling to H6.

H-6 dd 6.80 – 7.10 ,

The most

deshielded

aromatic proton

due to proximity

to the cationic

nitrogen.

The Aliphatic Region (2.5 – 4.0 ppm)

Group Multiplicity
Approx.[1][2]
[3][4][5][6][7]
Shift (ppm)

Integration
Mechanistic
Explanation

-OCH Singlet (s) 3.70 – 3.75 3H C3-Methoxy.

-OCH Singlet (s) 3.75 – 3.80 3H

C4-Methoxy.[8]

(Often overlap).

[2][3]

N-CH Singlet* 2.90 – 3.10 3H

Deshielded by +

charge (Free

base is ~2.7

ppm).
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*Note on N-Methyl Multiplicity: In ultra-dry DMSO-d

, the N-methyl signal may appear as a triplet (

Hz) due to coupling with the two NH

protons. In "wet" solvent, rapid exchange decouples this interaction, collapsing it to a singlet.

Part 4: Troubleshooting & Impurity Profiling
A common issue in drug development is the incomplete formation of the salt or the presence of

residual free base. Use this logic flow to diagnose the sample state.

Analyze N-Methyl Shift

Shift Position?

Shift > 2.9 ppm
(Salt Form Confirmed)

> 2.9 ppm

Shift < 2.8 ppm
(Free Base Present)

< 2.8 ppm

Check 8-10 ppm Region

Broad Peak Present
(Ammonium Species)

Yes

No Peak / Sharp Singlet ~4-5ppm
(Free Amine/Impurity)

No

Click to download full resolution via product page

Figure 2: Diagnostic logic for distinguishing the hydrochloride salt from the free base or

impurities.
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Common Impurities
Residual Methanol: Singlet at 3.16 ppm (in DMSO). Can overlap with N-methyl.[1][3][5][7]

Triethylamine (TEA): If TEA was used in workup, look for quartet (2.4 ppm) and triplet (0.9

ppm). TEA salts often co-precipitate.

Water: Variable shift in DMSO (3.3 – 4.0 ppm). High water content accelerates proton

exchange, broadening the NH peak and collapsing the N-Me coupling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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